5-(1,4-Dioxa-spiro[4.5]dec-8-yl)-1-methyl-1H-pyridin-2-one

• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol
• IUPAC Name: 5-(1,4-dioxaspiro[4.5]decan-8-yl)-1-methylpyridin-2-one
• InChI: InChI=1S/C14H19NO3/c1-15-10-12(2-3-13(15)16)11-4-6-14(7-5-11)17-8-9-18-14/h2-3,10-11H,4-9H2,1H3
• InChI Key: WNXJNZUMRNOKNX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=CC1=O)C2CCC3(CC2)OCCO3

Description

5-(1,4-Dioxa-spiro[4.5]dec-8-yl)-1-methyl-1H-pyridin-2-one is a useful research compound. Its molecular formula is C14H19NO3 and its molecular weight is 249.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-(1,4-dioxa-spiro[4.5]dec-8-yl)-1H-pyridin-2-one (as prepared in the previous step, 750 mg, 3.19 mmol) in DMF (5 mL) was treated with Cs2CO3 (Aldrich, 1.56 g, 4.80 mmol) at room temperature for 10 min. MeI (Aldrich, 330 μL, 4.80 mmol) was added into the reaction solution and heated at 70° C. for 6 hours. The reaction solution was partitioned between ethyl acetate and water. The organic layer was washed with brine, dried over anhydrous Na2SO4, filtered and concentrated to give yellow oil, which was then purified by silica gel column on a CombiFlash® system using hexanes and ethyl acetate (from 10% ethyl acetate to 100% ethyl acetate) to afford the title compound as a white solid along with O-alylated product, 5-(1,4-dioxa-spiro[4.5]dec-8-yl)-2-methoxy-pyridine.